Cas no 81778-83-8 (3-Isoxazolidinone, 2-[(2-bromo-5-fluorophenyl)methyl]-4,4-dimethyl-)

• Product name: 3-Isoxazolidinone, 2-[(2-bromo-5-fluorophenyl)methyl]-4,4-dimethyl-
• CAS No: 81778-83-8
• MF: C₁₂H₁₃NO₂FBr
• MW: 302.13952
• CID: 702951
• PubChem ID: 13192585

3-Isoxazolidinone, 2-[(2-bromo-5-fluorophenyl)methyl]-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolidinone, 2-[(2-bromo-5-fluorophenyl)methyl]-4,4-dimethyl-
• 2-[(2-bromo-5-fluorophenyl)methyl]-4,4-dimethyl-1,2-oxazolidin-3-one
• SCHEMBL11199755
• DTXSID00526139
• 81778-83-8
• 2-(2-bromo-5-fluorobenzyl)-4,4-dimethylisoxazolidin-3-one

• Inchi： InChI=1S/C12H13BrFNO2/c1-12(2)7-17-15(11(12)16)6-8-5-9(14)3-4-10(8)13/h3-5H,6-7H2,1-2H3
• InChI Key： JUTPLQFUKBJMHB-UHFFFAOYSA-N
• SMILES： CC1(CON(C1=O)CC2=C(C=CC(=C2)F)Br)C

Computed Properties

• Exact Mass: 301.01137g/mol
• Monoisotopic Mass: 301.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 2.7